Cas no 551906-15-1 (1,3-Benzodioxol-5-yl-1H-pyrazol-1-ylmethanone)
551906-15-1 structure
Product Name:1,3-Benzodioxol-5-yl-1H-pyrazol-1-ylmethanone
CAS No:551906-15-1
MF:C11H8N2O3
MW:216.19282245636
CID:5687368
Update Time:2024-02-02
1,3-Benzodioxol-5-yl-1H-pyrazol-1-ylmethanone Chemical and Physical Properties
Names and Identifiers
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- 1,3-Benzodioxol-5-yl-1H-pyrazol-1-ylmethanone
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- Inchi: 1S/C11H8N2O3/c14-11(13-5-1-4-12-13)8-2-3-9-10(6-8)16-7-15-9/h1-6H,7H2
- InChI Key: BIOIMHYLBCTZCU-UHFFFAOYSA-N
- SMILES: C(C1=CC=C2OCOC2=C1)(N1C=CC=N1)=O
Experimental Properties
- Density: 1.44±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
- Boiling Point: 410.6±55.0 °C(Predicted)
- pka: -1.65±0.12(Predicted)
1,3-Benzodioxol-5-yl-1H-pyrazol-1-ylmethanone Related Literature
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Zhiyan Chen,Nan Wu,Yaobing Wang,Bing Wang,Yingde Wang J. Mater. Chem. A, 2018,6, 516-526
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Andreas Nenning,Manuel Holzmann,Jürgen Fleig,Alexander K. Opitz Mater. Adv., 2021,2, 5422-5431
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Yi Cao,Yujiao Xiahou,Lixiang Xing,Xiang Zhang,Hong Li,ChenShou Wu,Haibing Xia Nanoscale, 2020,12, 20456-20466
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J. Zagora,M. Voslař,L. Schreiberová,I. Schreiber Phys. Chem. Chem. Phys., 2002,4, 1284-1291
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Fereshteh Bayat Environ. Sci.: Nano, 2021,8, 367-389
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